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Compound of Interest

Compound Name: Nostopeptin B

Cat. No.: B15578483

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, isolation, and
biological activity of Nostopeptin B, a potent serine protease inhibitor isolated from the
cyanobacterium Nostoc minutum. The information presented herein is intended to support
research and development efforts in the fields of natural product chemistry, enzymology, and
drug discovery.

Chemical Structure of Nostopeptin B

Nostopeptin B is a cyclic depsipeptide with the molecular formula C46H70N8012.[1] Its
structure is characterized by a macrocyclic ring composed of a mix of standard and modified
amino acid residues, along with a short side chain. The core structure was elucidated through a
combination of high-resolution fast atom bombardment mass spectrometry (HRFABMS) and
extensive two-dimensional nuclear magnetic resonance (2D NMR) spectroscopy.[1]

The constituent amino acids of Nostopeptin B are L-Leucine (Leu), L-Glutamine (GIn), two L-
Isoleucine (lle) residues, and three modified amino acids: 3-amino-6-hydroxy-2-piperidone
(Ahp), N-methyl-L-tyrosine (N-MeTyr), and 3-hydroxy-4-methylproline (Hmp).[1] An acetyl
moiety is also present, distinguishing it from its analogue, Nostopeptin A.[1] The
stereochemistry of the standard amino acid residues was determined to be of the L-
configuration through chiral gas chromatography and Marfey's method.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15578483?utm_src=pdf-interest
https://www.benchchem.com/product/b15578483?utm_src=pdf-body
https://www.benchchem.com/product/b15578483?utm_src=pdf-body
https://www.benchchem.com/product/b15578483?utm_src=pdf-body
https://datapdf.com/nostopeptins-a-and-b-elastase-inhibitors-from-the-cyanobacte.html
https://datapdf.com/nostopeptins-a-and-b-elastase-inhibitors-from-the-cyanobacte.html
https://www.benchchem.com/product/b15578483?utm_src=pdf-body
https://datapdf.com/nostopeptins-a-and-b-elastase-inhibitors-from-the-cyanobacte.html
https://datapdf.com/nostopeptins-a-and-b-elastase-inhibitors-from-the-cyanobacte.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing
Below is a two-dimensional representation of the chemical structure of Nostopeptin B

H

The key structural features of Nostopeptin B are highlighted in the diagram below, illustrating
the cyclic depsipeptide core and the constituent amino acid residues
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Key structural components of Nostopeptin B.
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Biological Activity and Quantitative Data

Nostopeptin B is a potent inhibitor of the serine proteases elastase and chymotrypsin.[1] It
exhibits no inhibitory activity against papain, trypsin, thrombin, or plasmin at concentrations up
to 100 pg/mL.[2] The inhibitory activity is attributed to the presence of the 3-amino-6-hydroxy-2-
piperidone (Ahp) residue, a common feature in this class of cyanobacterial protease inhibitors.

[2]

The following table summarizes the quantitative data for the inhibitory activity of Nostopeptin
B.

Enzyme IC50 Value (pg/mL) IC50 Value (pM) Source
Elastase 11.0 ~11.86 Okino et al., 1997[2]
Ploutno & Carmeli,
Elastase - 1.2
2002
Chymotrypsin 1.6 ~1.73 Okino et al., 1997[2]

Molecular Weight of Nostopeptin B = 927.1 g/mol

The proposed mechanism of action involves the interaction of the Ahp residue with the active
site of the serine protease, leading to the inhibition of its catalytic activity. A generalized
schematic of this inhibition is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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